Cas no 1432053-99-0 (1-5-Bromo-3-(trifluoromethyl)-2-pyridyl-4-methyl-piperazine hydrochloride)

• Product Name: 1-5-Bromo-3-(trifluoromethyl)-2-pyridyl-4-methyl-piperazine hydrochloride
• CAS No: 1432053-99-0
• MF: C₁₁H₁₄BrClF₃N₃
• MW: 360.601171016693
• CID: 4700280
• Update Time: 2025-10-29

1-5-Bromo-3-(trifluoromethyl)-2-pyridyl-4-methyl-piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[5-bromo-3-(trifluoromethyl)-2-pyridyl]-4-methyl-piperazine hydrochloride
• PC400673
• 5-Bromo-2-(4-methylpiperazin-1-yl)-3-(trifluoromethyl)pyridine HCl
• 5-Bromo-2-(4-methylpiperazin-1-yl)-3-(trifluoromethyl)pyridine hydrochloride
• 1-[5-bromo-3-(trifluoromethyl)pyridin-2-yl]-4-methylpiperazine hydrochloride
• 1-5-Bromo-3-(trifluoromethyl)-2-pyridyl-4-methyl-piperazine hydrochloride

• Inchi： 1S/C11H13BrF3N3.ClH/c1-17-2-4-18(5-3-17)10-9(11(13,14)15)6-8(12)7-16-10;/h6-7H,2-5H2,1H3;1H
• InChI Key： IDVQKDKGZZNBKL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(F)(F)F)=C1)N1CCN(C)CC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 279
• Topological Polar Surface Area: 19.4

Additional information on 1-5-Bromo-3-(trifluoromethyl)-2-pyridyl-4-methyl-piperazine hydrochloride

Introduction to 1-5-Bromo-3-(trifluoromethyl)-2-pyridyl-4-methyl-piperazine hydrochloride (CAS No. 1432053-99-0)

1-5-Bromo-3-(trifluoromethyl)-2-pyridyl-4-methyl-piperazine hydrochloride, identified by the CAS number 1432053-99-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine class, which is well-known for its broad spectrum of biological activities and its utility in the synthesis of various therapeutic agents. The structural features of this molecule, particularly the presence of a bromo substituent at the 5-position, a trifluoromethyl group at the 3-position, and a methyl group at the 4-position of the piperazine ring, contribute to its unique pharmacological properties.

The 1-5-Bromo-3-(trifluoromethyl)-2-pyridyl-4-methyl-piperazine hydrochloride structure is designed to interact with specific biological targets, making it a valuable scaffold for drug discovery. The bromo and trifluoromethyl groups are known to enhance binding affinity and metabolic stability, respectively, while the pyridyl moiety introduces additional binding interactions with biological receptors. These features make this compound a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in developing novel compounds that can modulate neurological and psychiatric disorders. Piperazine derivatives have been extensively studied for their potential in treating conditions such as depression, anxiety, and schizophrenia. The 1-5-Bromo-3-(trifluoromethyl)-2-pyridyl-4-methyl-piperazine hydrochloride compound, with its unique structural composition, has shown promise in preclinical studies as a potential therapeutic agent.

One of the key areas of research involving this compound is its interaction with serotonin receptors. Serotonin (5-hydroxytryptamine or 5-HT) receptors play a crucial role in regulating mood, appetite, and sleep. Modulators of these receptors have been widely used in the treatment of various psychiatric disorders. The structural features of 1-5-Bromo-3-(trifluoromethyl)-2-pyridyl-4-methyl-piperazine hydrochloride suggest that it may interact with serotonin receptors in a way that could lead to novel therapeutic effects.

Additionally, the compound has been investigated for its potential anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including neurodegenerative disorders and autoimmune conditions. Studies have shown that certain piperazine derivatives can modulate inflammatory pathways by interacting with specific enzymes and receptors. The unique structure of 1-5-Bromo-3-(trifluoromethyl)-2-pyridyl-4-methyl-piperazine hydrochloride may make it an effective modulator of these pathways.

The synthesis of 1-5-Bromo-3-(trifluoromethyl)-2-pyridyl-4-methyl-piperazine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromo and trifluoromethyl groups requires specialized reagents and techniques to ensure high yield and purity. The final hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for pharmaceutical applications.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinities and pharmacokinetic properties of compounds like 1-5-Bromo-3-(trifluoromethyl)-2-pyridyl-4-methyl-piperazine hydrochloride before they are synthesized. These computational methods have significantly reduced the time and cost associated with drug discovery by allowing researchers to screen large libraries of compounds for potential hits.

The potential applications of 1-5-Bromo-3-(trifluoromethyl)-2-pyridyl-4-methyl-piperazine hydrochloride extend beyond neurological disorders. There is growing evidence suggesting that piperazine derivatives can also be effective in treating cardiovascular diseases and cancer. The ability of this compound to interact with multiple biological targets makes it a versatile tool for drug discovery.

In conclusion, 1-5-Bromo-3-(trifluoromethyl)-2-pyridyl-4-methyl-piperazine hydrochloride (CAS No. 1432053-99-0) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation in treating various diseases, particularly those related to neurological and inflammatory conditions. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents.